N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide
Overview
Description
N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide, also known by its IUPAC name, is a fascinating compound with a complex structure. Let’s break it down:
Chemical Formula: CHFNO
Molecular Weight: 309.29 g/mol
This compound belongs to the class of chromene derivatives, which exhibit diverse biological activities. Its unique structure combines a chromene ring system with a carboxamide group, making it an intriguing subject for research.
Preparation Methods
Synthetic Routes::
Knoevenagel Condensation:
Industrial Production:
Chemical Reactions Analysis
Reactivity: N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide undergoes various reactions
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block for novel chromene-based compounds.
Biology: Investigated for potential bioactivity (e.g., anti-inflammatory, antioxidant properties).
Medicine: Explored as a lead compound for drug development.
Industry: Employed in the synthesis of dyes, agrochemicals, and pharmaceuticals.
Mechanism of Action
Targets: Interacts with specific receptors or enzymes.
Pathways: Modulates cellular signaling pathways (e.g., MAPK, NF-κB).
Comparison with Similar Compounds
Unique Features: The fluorine substitution and the chromene ring confer distinct properties.
Similar Compounds:
Properties
Molecular Formula |
C18H14FNO3 |
|---|---|
Molecular Weight |
311.3 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-5,7-dimethyl-4-oxochromene-2-carboxamide |
InChI |
InChI=1S/C18H14FNO3/c1-10-7-11(2)17-14(21)9-16(23-15(17)8-10)18(22)20-13-6-4-3-5-12(13)19/h3-9H,1-2H3,(H,20,22) |
InChI Key |
OPPIDSROVSKVOY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC(=CC2=O)C(=O)NC3=CC=CC=C3F)C |
Origin of Product |
United States |
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